2-Fluoro-6-m-tolylsulfanylbenzonitrile

• Molecular Formula: C14H10FNS
• Molecular Weight: 243.30 g/mol
• IUPAC Name: 2-fluoro-6-(3-methylphenyl)sulfanylbenzonitrile
• InChI: InChI=1S/C14H10FNS/c1-10-4-2-5-11(8-10)17-14-7-3-6-13(15)12(14)9-16/h2-8H,1H3
• InChI Key: HQBYHCSHPARRLY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)SC2=CC=CC(=C2C#N)F

Description

2-Fluoro-6-m-tolylsulfanylbenzonitrile is a useful research compound. Its molecular formula is C14H10FNS and its molecular weight is 243.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold (ice water) suspension of sodium hydride (316 mg; 7.9 mmol) in anhydrous DMF (10 mL) is added a solution of 3-methylbenzenethiol (941 uL; 7.9 mmol) in anhydrous DMF (5 mL) over 10 minutes. After allowing to room temperature over 30 minutes, this solution is added to a cold (ice water) stirred solution of 2,6-difluorobenzonitrile (1 g; 7.2 mmol) in anhydrous DMF (15 mL), and allowed to room temperature over 3 hours. The reaction mixture is poured into ice water with vigorous stirring and the resulting precipitate is removed by filtration and dried under vacuum overnight to give 1.74 grams of 2-fluoro-6-m-tolylsulfanylbenzonitrile.